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Compound of Interest

Compound Name:
trans-27-methyloctacos-2-enoyl-

CoA

Cat. No.: B15599313 Get Quote

Essential Safety and Handling Guide for trans-27-
methyloctacos-2-enoyl-CoA
Disclaimer: A specific Safety Data Sheet (SDS) for trans-27-methyloctacos-2-enoyl-CoA was

not located. The following guidance is based on the safety profiles of structurally similar acyl-

CoA derivatives and chemicals containing a trans-2-enoyl moiety. It is imperative to handle this

compound with caution in a controlled laboratory environment.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling trans-27-methyloctacos-2-enoyl-
CoA.

Personal Protective Equipment (PPE)
When handling trans-27-methyloctacos-2-enoyl-CoA, a risk assessment should be

conducted to determine the appropriate level of PPE.[1][2] Based on the potential hazards of

similar compounds, the following PPE is recommended as a minimum:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15599313?utm_src=pdf-interest
https://www.benchchem.com/product/b15599313?utm_src=pdf-body
https://www.benchchem.com/product/b15599313?utm_src=pdf-body
https://www.benchchem.com/product/b15599313?utm_src=pdf-body
https://www.benchchem.com/product/b15599313?utm_src=pdf-body
https://www.benchchem.com/product/b15599313?utm_src=pdf-body
https://www.benchchem.com/product/b15599313?utm_src=pdf-body
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[2][3] A face shield

may be necessary for

procedures with a high risk of

splashes.[2][4][5]

Must meet ANSI Z87.1 or

equivalent regional standards.

Hand Protection

Nitrile gloves are the preferred

choice due to their broad

chemical resistance.[6]

Change gloves immediately if

contaminated, compromised,

or when work is complete. Do

not reuse disposable gloves.[6]

Body Protection

A lab coat or gown is required

to protect skin and personal

clothing.[1][2][6]

Ensure the lab coat is

buttoned. For procedures with

a higher risk of splashes, a

chemically resistant apron may

be necessary.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area or a chemical fume hood.

If aerosols may be generated,

a risk assessment should be

performed to determine if a

respirator is needed.

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if required.

[3][7]

Foot Protection

Closed-toe shoes that fully

cover the foot are mandatory

in the laboratory.[2]

---

Operational Plan: Step-by-Step Handling Procedures
2.1. Engineering Controls:

Work in a well-ventilated laboratory.

For procedures that may generate dust or aerosols, use a chemical fume hood.
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2.2. Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by covering the area with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so in a chemical fume hood or a balance

enclosure to avoid inhalation of any dust.

Dissolving: When preparing solutions, add the solvent to the compound slowly to avoid

splashing.

General Use: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke in the

laboratory.[5] Wash hands thoroughly after handling.[5]

2.3. Storage:

Keep the container tightly closed in a dry and well-ventilated place.[7][8]

Store away from heat and sources of ignition.[8]

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation or a rash

occurs, seek medical advice. Remove and wash

contaminated clothing before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[3][5][8] Seek immediate

medical attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[8] If they feel unwell,

seek medical advice.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spills

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable

container for disposal. For large spills, follow

your institution's emergency spill response

procedures.

Disposal Plan
Dispose of trans-27-methyloctacos-2-enoyl-CoA and any contaminated materials in

accordance with all applicable federal, state, and local regulations.

Waste material should be disposed of at an approved waste disposal plant.

Avoid release to the environment, as similar compounds are toxic to aquatic life.
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Caption: Workflow for handling trans-27-methyloctacos-2-enoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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